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Compound of Interest

Compound Name: Ethyl cyclopropanecarboximidate

CAS No.: 52186-76-2

Cat. No.: B1285275

Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl Cyclopropanecarboximidate
and Related Compounds

Introduction: Navigating the Nomenclature and
Scope
In the realm of fine chemical synthesis and drug development, precise molecular architecture is

paramount. This guide delves into the physical properties of Ethyl
cyclopropanecarboximidate, a molecule of interest due to its reactive potential as a precursor

for various heterocyclic systems.[1] However, a comprehensive understanding necessitates a

clear distinction between this imidate, its more stable hydrochloride salt, and its structurally

related ester, Ethyl cyclopropanecarboxylate. The free base form of the imidate is less

commonly documented than its salt, a consequence of the imidate functional group's inherent

reactivity and susceptibility to hydrolysis.[1][2]

This guide, therefore, adopts a comparative approach. We will present the established physical

properties of Ethyl cyclopropanecarboxylate and Ethyl cyclopropanecarbimidate hydrochloride

to provide a robust framework. From this foundation, we will project the likely characteristics of
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the free imidate, Ethyl cyclopropanecarboximidate, grounded in the principles of physical

organic chemistry. Furthermore, we will equip the practicing researcher with standardized, field-

proven protocols for the experimental determination of these key physical parameters.

Molecular Structures and Chemical Identifiers
The subtle yet significant structural differences between the ester, the imidate, and the imidate

salt underpin their distinct physical and chemical behaviors. The ester possesses a carbonyl

group, while the imidate features a carbon-nitrogen double bond, conferring unique reactivity.
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Caption: Molecular structures of related cyclopropane derivatives.

For clarity and unambiguous identification, the following table consolidates the key identifiers

for these compounds.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

CAS Number

Ethyl

cyclopropanecarboxyl

ate

C₆H₁₀O₂ 114.14 4606-07-9[3][4]

Ethyl

cyclopropanecarbimid

ate hydrochloride

C₆H₁₂ClNO 149.62 63190-44-3[5]

Ethyl

cyclopropanecarboxim

idate (free base)

C₆H₁₁NO 113.16 N/A

Core Physical Properties: A Comparative Analysis
Direct, experimentally verified data for the physical properties of Ethyl
cyclopropanecarboximidate (free base) is scarce in the literature. However, we can infer its

likely characteristics by examining the well-documented properties of its ester analog and

hydrochloride salt.

Physical Property
Ethyl
cyclopropanecarbo
xylate

Ethyl
cyclopropanecarbi
midate
hydrochloride

Ethyl
cyclopropanecarbo
ximidate
(Predicted)

Physical State Liquid[4][6] Solid Likely a liquid

Boiling Point (°C) 129 - 133[4][6] Decomposes >133

Density (g/mL) 0.960 at 25 °C[4][6] N/A ~0.9-1.0

Refractive Index

(n20/D)
1.420[4] N/A >1.420

Expert Insights on Predicted Properties:
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Boiling Point: The free imidate is expected to have a higher boiling point than the

corresponding ester. This is attributable to the potential for intermolecular hydrogen bonding

involving the N-H group of the imidate, a stabilizing interaction absent in the ester.

Density: The density is anticipated to be comparable to the ester, as the substitution of an

oxygen atom for a nitrogen-hydrogen group results in a minimal change in molecular mass

and volume.

Refractive Index: The presence of the nitrogen atom, which is generally more polarizable

than oxygen, would likely lead to a slightly higher refractive index for the imidate compared

to the ester.

Spectroscopic Fingerprints: Identification and
Characterization
Spectroscopic methods are indispensable for the structural elucidation and purity assessment

of organic compounds.

Infrared (IR) Spectroscopy
The IR spectrum provides a rapid means of distinguishing between the ester and the imidate

functional groups.

Ethyl cyclopropanecarboxylate: The most prominent feature is a strong, sharp absorption

band in the region of 1735-1750 cm⁻¹ corresponding to the C=O (carbonyl) stretching

vibration.[7][8] C-O stretching vibrations are also observed between 1000-1300 cm⁻¹.[3][7]

Ethyl cyclopropanecarboximidate (Expected): The spectrum would be characterized by

the absence of the strong carbonyl peak. Instead, one would expect to observe:

A C=N stretching vibration around 1640-1690 cm⁻¹.

An N-H stretching band in the region of 3300-3500 cm⁻¹, which may be broad if hydrogen

bonding is present.

C-O stretching vibrations, similar to the ester.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule.

¹H NMR of Ethyl cyclopropanecarboxylate: The spectrum is characterized by signals

corresponding to the ethyl group (a triplet around 1.2 ppm and a quartet around 4.1 ppm)

and the cyclopropyl protons (multiplets in the upfield region, typically 0.7-1.5 ppm).[9]

¹³C NMR of Ethyl cyclopropanecarboxylate: Key signals include the carbonyl carbon at ~174

ppm, the O-CH₂ carbon around 60 ppm, and the cyclopropyl carbons in the upfield region

(below 20 ppm).

Expected NMR of Ethyl cyclopropanecarboximidate:

¹H NMR: The spectrum would show similar signals for the ethyl and cyclopropyl groups,

with slight shifts due to the different electronic environment. A key diagnostic feature would

be a broad, exchangeable signal for the N-H proton.

¹³C NMR: The most significant difference would be the replacement of the carbonyl signal

with a signal for the C=N carbon, expected to appear further upfield, typically in the 150-

160 ppm range.

Standard Operating Procedures for Physical
Property Determination
The following protocols describe standard methodologies for the determination of key physical

properties for a liquid organic compound such as Ethyl cyclopropanecarboximidate.
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Workflow for Physical Property Characterization

Purified Liquid Sample

Boiling Point Determination
(e.g., Distillation)

Density Measurement
(e.g., Pycnometer)

Refractive Index Measurement
(Abbe Refractometer)

Spectroscopic Analysis
(IR, NMR)

Data Compilation & Analysis

Pinner Reaction for Imidate Synthesis

Cyclopropanecarbonitrile

Imidate Hydrochloride Salt
(Crystalline Precipitate)

Ethanol (C₂H₅OH) Anhydrous HCl

Ethyl cyclopropanecarboximidate
(Free Base)

 Neutralization
(e.g., with a weak base)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285275?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

